2,2-Diphenyl-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone

• IUPAC Name: 1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)-2,2-diphenylethanone
• InChI: InChI=1S/C22H25NO3/c24-21(23-14-12-22(13-15-23)25-16-7-17-26-22)20(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,20H,7,12-17H2
• InChI Key: VHASTUFJJUAIPH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCN(CC2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)OC1
• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol
• CAS No.: 1328173-85-8

Description

2,2-Diphenyl-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)ethanone is a useful research compound. Its molecular formula is C22H25NO3 and its molecular weight is 351.446. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Active Esters for Peptide Synthesis

A study by Rao et al. (2016) introduced a new reagent for the synthesis of N-protected amino acid-ASUD esters, which are active esters useful in the synthesis of peptides. This compound was synthesized by reacting N-hydroxy-3-azaspiro[5.5]undecane-2,4-dione (HO-ASUD) with diphenyl chlorophosphate, offering a stable crystalline compound that eliminates the need for potent skin allergens used in previous methods (Rao et al., 2016).

Novel Prins Cascade Cyclization

Reddy et al. (2014) developed a novel Prins cascade process for the synthesis of 1,9-dioxa-4-azaspiro[5.5]undecane derivatives. This is the first report of the synthesis of spiromorpholinotetrahydropyran derivatives through Prins bicyclization, highlighting the compound's role in creating new molecular structures (Reddy et al., 2014).

Efficient Synthesis of Spiro Heterocycles

Singh and Singh (2017) reported an efficient synthesis of novel trispiropyrrolidine/thiapyrrolizidines using a dipolarophile related to the compound . Their method involves a 1,3-dipolar cycloaddition reaction using deep eutectic solvent (DES), highlighting the utility of such compounds in generating complex heterocyclic structures (Singh & Singh, 2017).

A study by Maheswara Rao et al. (2017) describes a new reagent for the preparation of N-Boc-amino acids, indicating the compound's utility in protecting group chemistry. This reagent allows for the introduction of the Boc group without racemization, offering an alternative to less stable reagents (Maheswara Rao et al., 2017).

Crystal Structure and Biological Activity

Yuan et al. (2017) synthesized a derivative of 1,5-dioxaspiro[5.5] using nanosolid superacid and explored its crystal structure and biological activity. This study demonstrates the compound's relevance in structural chemistry and potential applications in biologically active materials (Yuan et al., 2017).